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molecular formula C17H25NO4 B1613445 1-Boc-4-(2-methoxyphenyl)-4-hydroxypiperidine CAS No. 201609-28-1

1-Boc-4-(2-methoxyphenyl)-4-hydroxypiperidine

Cat. No. B1613445
CAS RN: 201609-28-1
M. Wt: 307.4 g/mol
InChI Key: BVCNYTQHKRSBMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06355642B1

Procedure details

1-t-Butoxycarbonyl-4-hydroxy-4-(2-methoxyphenyl)piperidine (240 mg, 0.78 mmol) was dissolved in methylene chloride (4 ml). Thereto was added trifluoroacetic acid (4 ml) and the resulting solution was stirred at room temperature for 1 hour. The solvent was evaporated under a reduced pressure, and ethyl acetate was added to the thus obtained residue. This was washed with 1 N sodium hydroxide aqueous solution and saturated brine in that order, and then the solvent was evaporated under a reduced pressure to obtain 150 mg of the aforementioned compound of interest (0.78 mmol, 100% in yield).
Name
1-t-Butoxycarbonyl-4-hydroxy-4-(2-methoxyphenyl)piperidine
Quantity
240 mg
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
4 mL
Type
solvent
Reaction Step One
Name
trifluoroacetic acid
Quantity
4 mL
Type
reactant
Reaction Step Two
Name
aforementioned compound

Identifiers

REACTION_CXSMILES
C(OC([N:8]1[CH2:13][CH2:12][C:11](O)([C:14]2[CH:19]=[CH:18][CH:17]=[CH:16][C:15]=2[O:20][CH3:21])[CH2:10][CH2:9]1)=O)(C)(C)C.FC(F)(F)C(O)=O>C(Cl)Cl>[CH3:21][O:20][C:15]1[CH:16]=[CH:17][CH:18]=[CH:19][C:14]=1[C:11]1[CH2:12][CH2:13][NH:8][CH2:9][CH:10]=1

Inputs

Step One
Name
1-t-Butoxycarbonyl-4-hydroxy-4-(2-methoxyphenyl)piperidine
Quantity
240 mg
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCC(CC1)(C1=C(C=CC=C1)OC)O
Name
methylene chloride
Quantity
4 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
trifluoroacetic acid
Quantity
4 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the resulting solution was stirred at room temperature for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under a reduced pressure, and ethyl acetate
ADDITION
Type
ADDITION
Details
was added to the thus obtained residue
WASH
Type
WASH
Details
This was washed with 1 N sodium hydroxide aqueous solution and saturated brine in that order
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated under a reduced pressure
CUSTOM
Type
CUSTOM
Details
to obtain

Outcomes

Product
Details
Reaction Time
 1 h
Name
aforementioned compound
Type
product
Smiles
COC1=C(C=CC=C1)C=1CCNCC1
Measurements
Type Value Analysis
AMOUNT: MASS 150 mg
YIELD: CALCULATEDPERCENTYIELD 101.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.